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Compound of Interest

Compound Name: Diphenyl suberate

Cat. No.: B091242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of

diphenyl suberate. The information is compiled from available chemical databases and

literature.

Introduction
Diphenyl suberate, also known as diphenyl octanedioate, is a diester of suberic acid and

phenol. Its chemical structure, consisting of a central eight-carbon aliphatic chain and two

terminal phenyl groups, gives it properties of interest in materials science, particularly in the

synthesis of polymers and as a plasticizer. Current research is exploring the influence of the

phenyl groups on the compound's thermal stability and reactivity compared to its aliphatic

diester counterparts.

Chemical and Physical Properties
While extensive experimental data for diphenyl suberate is not widely available in public

literature, the following table summarizes its key identifiers and calculated physical properties.
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Property Value Source

CAS Number 16868-07-8 --INVALID-LINK--

Molecular Formula C₂₀H₂₂O₄ --INVALID-LINK--

Molecular Weight 326.39 g/mol --INVALID-LINK--

Calculated Density 1.119 g/cm³ --INVALID-LINK--

Calculated Boiling Point 467.672 °C at 760 mmHg --INVALID-LINK--

Calculated Flash Point 233.146 °C --INVALID-LINK--

Calculated Refractive Index 1.541 --INVALID-LINK--

Note: The density, boiling point, flash point, and refractive index are calculated values and have

not been experimentally verified in the available literature. Experimental determination of these

properties is recommended for any practical application.

Spectral Data
As of the date of this guide, experimental spectral data (¹H NMR, ¹³C NMR, FT-IR) for diphenyl
suberate are not available in the public domain. Researchers requiring this information would

need to perform their own spectral analysis upon synthesis of the compound.

Experimental Protocols
Synthesis of Diphenyl Suberate
A detailed experimental protocol for the synthesis of diphenyl suberate is not explicitly

available. However, a general and well-established method for the preparation of diphenyl

esters from a dicarboxylic acid and phenol is the Fischer esterification. The following is a

generalized protocol that can be adapted for the synthesis of diphenyl suberate.

Reaction:

Suberic Acid + 2 Phenol --(Acid Catalyst, Heat)--> Diphenyl Suberate + 2 H₂O

Materials:
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Suberic acid

Phenol (a molar excess is often used to drive the reaction to completion)

Strong acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)

An organic solvent capable of forming an azeotrope with water (e.g., toluene, benzene) to

facilitate water removal.

Procedure:

Setup: A round-bottom flask is equipped with a Dean-Stark apparatus and a reflux

condenser.

Charging the Reactor: The flask is charged with suberic acid, phenol, and the organic

solvent.

Catalysis: A catalytic amount of the strong acid is carefully added to the mixture.

Reaction: The mixture is heated to reflux. The water produced during the esterification is

removed as an azeotrope with the solvent, which is collected in the Dean-Stark trap. The

reaction progress can be monitored by measuring the amount of water collected.

Work-up: Once the theoretical amount of water has been collected, the reaction mixture is

cooled to room temperature. The mixture is then washed with a saturated sodium

bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., sodium sulfate or

magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The crude

diphenyl suberate can then be purified by recrystallization or column chromatography.

Note: Phenol is corrosive and toxic; appropriate personal protective equipment should be worn,

and the procedure should be carried out in a well-ventilated fume hood.

Analytical Methods
Specific analytical methods for the quantitative analysis of diphenyl suberate have not been

published. However, standard techniques for the analysis of similar organic compounds can be
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employed:

Gas Chromatography-Mass Spectrometry (GC-MS): This technique would be suitable for

determining the purity of diphenyl suberate and identifying any byproducts from the

synthesis. A non-polar capillary column would likely be appropriate, with a temperature

program optimized for the elution of the compound.

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a C18

column and a mobile phase consisting of a mixture of acetonitrile and water or methanol and

water would be a suitable method for purity assessment. A UV detector would be effective

due to the presence of the phenyl groups.

Reactivity and Stability
Detailed studies on the reactivity and thermal stability of diphenyl suberate are not widely

reported. However, based on its structure, the following can be inferred:

Hydrolysis: As an ester, diphenyl suberate is susceptible to hydrolysis back to suberic acid

and phenol under both acidic and basic conditions. Basic hydrolysis (saponification) is

typically irreversible.

Thermal Stability: The presence of the aromatic phenyl groups is expected to confer a higher

thermal stability compared to simple alkyl esters of suberic acid. This makes it a candidate

for applications in high-temperature environments, such as in certain polymers.

Logical Relationships and Workflows
The following diagram illustrates a generalized workflow for the synthesis and purification of

diphenyl suberate.

Synthesis Work-up Purification

Suberic Acid + Phenol Toluene + H₂SO₄ Reflux with Dean-Stark Trap Wash with NaHCO₃
Cool Wash with Brine Dry with Na₂SO₄ Rotary EvaporationFilter Recrystallization / Chromatography Pure Diphenyl Suberate

Click to download full resolution via product page
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Caption: Generalized workflow for the synthesis of diphenyl suberate.

Signaling Pathways
There is no information available in the current scientific literature to suggest that diphenyl
suberate is involved in any biological signaling pathways. Its primary area of application and

research appears to be in materials science.

Conclusion
Diphenyl suberate is a diester with potential applications in polymer science. While its basic

chemical identity is established, there is a notable lack of publicly available experimental data

regarding its physical properties, spectral characteristics, and specific, detailed protocols for its

synthesis and analysis. The information provided in this guide is based on the currently

accessible literature and chemical databases. Further experimental investigation is necessary

to fully characterize this compound for any research or commercial application.

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Diphenyl Suberate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091242#what-are-the-chemical-properties-of-
diphenyl-suberate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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